Cas no 70057-70-4 (1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)-)

1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)- structure
70057-70-4 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)-
CAS No:70057-70-4
MF:C12H9N3S
MW:227.284960508347
CID:1740626
PubChem ID:3809305
Update Time:2025-04-21

1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-(2-naphthalenyl)-
    • 2-Amino-5-(2-naphthyl)-1,3,4-thiadiazole
    • XFDSCEVGRGOSAF-UHFFFAOYSA-N
    • SY319546
    • 2-amino-5-(naphthalin-2-yl)-[1,3,4]thiadiazole
    • MFCD02664100
    • 5-(NAPHTHALEN-2-YL)-1,3,4-THIADIAZOL-2-AMINE
    • 70057-70-4
    • SCHEMBL7233066
    • AKOS000225264
    • Inchi: 1S/C12H9N3S/c13-12-15-14-11(16-12)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,13,15)
    • InChI Key: XFDSCEVGRGOSAF-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 227.05187
  • Monoisotopic Mass: 227.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 51.8
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